Cas no 83482-61-5 (Grantaline)

• Product name: Grantaline
• CAS No: 83482-61-5
• MF: C₁₈H₂₅NO₆
• MW: 351.39420580864
• CID: 2087041
• PubChem ID: 119025712

Grantaline Chemical and Physical Properties

Names and Identifiers

• Grantaline
• FT4Y4JG3BR
• Q27278178
• CID 119025712
• (1R,4R,7R,8R,18R)-8-hydroxy-5,5,7,8-tetramethyl-2,6,10-trioxa-15-azatetracyclo[10.5.1.04,7.015,18]octadec-12-ene-3,9-dione
• 8H,11H-Oxeto(2',3':9,10)(1,6)dioxacycloundecino(2,3,4-gh)pyrrolizine-8,12(9H)-dione, 1,2,4,6,9a,11a,13a,13b-octahydro-, (9R,9aR,11aR,13aR,13bR)-
• Crotalanan-11,15-dione, 13,19-epoxy-14,19-dihydro-12-hydroxy-19-methyl-, (13alpha,14alpha)-
• CROTALANAN-11,15-DIONE, 13,19-EPOXY-14,19-DIHYDRO-12-HYDROXY-19-METHYL-, (13.ALPHA.,14.ALPHA.)-
• 83482-61-5
• UNII-FT4Y4JG3BR

• Inchi： 1S/C18H25NO6/c1-16(2)13-14(20)24-11-6-8-19-7-5-10(12(11)19)9-23-15(21)17(3,22)18(13,4)25-16/h5,11-13,22H,6-9H2,1-4H3/t11-,12-,13-,17+,18-/m1/s1
• InChI Key： JPUZGSKXUFRIIX-XIKLWUPQSA-N
• SMILES： O1C(C)(C)[C@H]2C(=O)O[C@@H]3CCN4CC=C(COC([C@@](C)([C@]12C)O)=O)[C@@H]43

Computed Properties

• Exact Mass: 351.16818752 g/mol
• Monoisotopic Mass: 351.16818752 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: -0.3
• Molecular Weight: 351.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines